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Compound of Interest

Compound Name: Titanium(IV) bromide

Cat. No.: B1581479 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive compounds like Titanium(IV) bromide (TiBr4).

This document provides immediate and essential safety and logistical information, including

detailed operational and disposal plans, to foster a secure research environment.

Chemical Identifier and Properties:

Property Value

Chemical Name Titanium(IV) bromide

Synonyms Titanium tetrabromide, TiBr4

CAS Number 7789-68-6

Molecular Formula TiBr4

Molecular Weight 367.5 g/mol

Appearance Orange, low melting solid

Melting Point 39 °C / 102.2 °F[1]

Boiling Point 230 °C / 446 °F[1]

Density 3.25 g/cm³ at 25 °C[2]
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Hazard Identification and First Aid
Titanium(IV) bromide is a corrosive material that reacts violently with water.[1][2][3] It can

cause severe skin burns and serious eye damage.[1][2][4] Inhalation of dust or fumes can also

be harmful.

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]

[2][5] Seek immediate medical attention.[1][3][5]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[2][5] Wash off with soap and plenty

of water.[1][2][5] Seek immediate medical

attention.[1][3][5]

Inhalation

Move the person to fresh air.[1][2][5] If not

breathing, give artificial respiration.[1][2][5] Seek

immediate medical attention.[1][3][5]

Ingestion

Do NOT induce vomiting.[1][2][5] Rinse mouth

with water.[2] Call a physician immediately.[1][3]

[5]

Personal Protective Equipment (PPE)
When handling Titanium(IV) bromide, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Specifications

Eye/Face Protection

Chemical safety goggles or a full-face shield.[2]

Must be approved under appropriate

government standards such as NIOSH (US) or

EN 166 (EU).[2]

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber,

Neoprene) inspected prior to use.[1][2] A lab

coat or protective suit is required.[1][6]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation is experienced.

[3] For large-scale use or in emergencies, a full-

face supplied air respirator is recommended.[2]

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the chemical.

Operational Plan:

Preparation: Work in a well-ventilated area, such as a chemical fume hood.[2][3][6] Ensure

an eyewash station and safety shower are readily accessible.[3]

Handling: Handle under an inert gas like nitrogen or argon to prevent contact with moisture.

[2][4] Avoid creating dust.[2][6] Use personal protective equipment at all times.[2][6]

Storage: Store in a cool, dry, and well-ventilated place.[2][3] Keep the container tightly

closed.[2][3] Store away from incompatible materials such as water, strong oxidizing agents,

and strong bases.[3][5]

Experimental Workflow:
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Workflow for Handling Titanium(IV) Bromide
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Caption: A flowchart illustrating the key steps for safely handling Titanium(IV) bromide.
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Accidental Release and Disposal
In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

Spill Response:

Evacuate: Clear the area of all personnel.[6]

Ventilate: Ensure adequate ventilation.

Contain: Use dry sand, earth, or vermiculite to contain the spill.[6] Do not use water.[6]

Collect: Carefully sweep or shovel the material into a suitable, labeled container for disposal.

[2][6] Avoid creating dust.[2][6]

Disposal Plan:

All waste containing Titanium(IV) bromide must be treated as hazardous waste.[6]

Collection: Collect all waste material in a designated, properly labeled, and sealed container.

[2][6]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal

regulations.[6] Contact a licensed professional waste disposal service. Contaminated

packaging should be disposed of as unused product.[2]

Logical Relationship of Safety Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://datasheets.scbt.com/sc-237120.pdf
https://datasheets.scbt.com/sc-237120.pdf
https://datasheets.scbt.com/sc-237120.pdf
https://www.chemicalbook.com/msds/titanium-iv-bromide.pdf
https://datasheets.scbt.com/sc-237120.pdf
https://www.chemicalbook.com/msds/titanium-iv-bromide.pdf
https://datasheets.scbt.com/sc-237120.pdf
https://www.benchchem.com/product/b1581479?utm_src=pdf-body
https://datasheets.scbt.com/sc-237120.pdf
https://www.chemicalbook.com/msds/titanium-iv-bromide.pdf
https://datasheets.scbt.com/sc-237120.pdf
https://datasheets.scbt.com/sc-237120.pdf
https://www.chemicalbook.com/msds/titanium-iv-bromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interrelation of Safety Protocols for Titanium(IV) Bromide
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Caption: A diagram showing the relationship between hazards, PPE, and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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